GSK-3 Inhibitor X
GSK-3 Inhibitor X
BIO-Acetoxime is an analog of the GSK3 inhibitor 6-bromoindirubin-3’-oxime, or BIO. It potently inhibits GSK3α/β (IC50 = 10 nM), with selectivity over Cdk5/p25, Cdk2/A, and Cdk1/B (IC50s = 2.4, 4.3, and 63 µM, respectively). BIO-Acetoxime has been used to study the role of GSK3 in the Wnt/β-catenin pathway. It also suppresses the cytopathic effects of herpes viruses and reduces viral yields in human oral epithelial cells.
Brand Name:
Vulcanchem
CAS No.:
740841-15-0
VCID:
VC0160140
InChI:
InChI=1S/C18H12BrN3O3/c1-9(23)25-22-16-12-4-2-3-5-13(12)20-17(16)15-11-7-6-10(19)8-14(11)21-18(15)24/h2-8,21,24H,1H3/b22-16+
SMILES:
CC(=O)ON=C1C2=CC=CC=C2N=C1C3=C(NC4=C3C=CC(=C4)Br)O
Molecular Formula:
C18H12BrN3O3
Molecular Weight:
398.2
GSK-3 Inhibitor X
CAS No.: 740841-15-0
Cat. No.: VC0160140
Molecular Formula: C18H12BrN3O3
Molecular Weight: 398.2
* For research use only. Not for human or veterinary use.
Specification
| Description | BIO-Acetoxime is an analog of the GSK3 inhibitor 6-bromoindirubin-3’-oxime, or BIO. It potently inhibits GSK3α/β (IC50 = 10 nM), with selectivity over Cdk5/p25, Cdk2/A, and Cdk1/B (IC50s = 2.4, 4.3, and 63 µM, respectively). BIO-Acetoxime has been used to study the role of GSK3 in the Wnt/β-catenin pathway. It also suppresses the cytopathic effects of herpes viruses and reduces viral yields in human oral epithelial cells. |
|---|---|
| CAS No. | 740841-15-0 |
| Molecular Formula | C18H12BrN3O3 |
| Molecular Weight | 398.2 |
| IUPAC Name | [(E)-[2-(6-bromo-2-hydroxy-1H-indol-3-yl)indol-3-ylidene]amino] acetate |
| Standard InChI | InChI=1S/C18H12BrN3O3/c1-9(23)25-22-16-12-4-2-3-5-13(12)20-17(16)15-11-7-6-10(19)8-14(11)21-18(15)24/h2-8,21,24H,1H3/b22-16+ |
| Standard InChI Key | MENDIXKFTXYTHJ-TWNGPSNKSA-N |
| SMILES | CC(=O)ON=C1C2=CC=CC=C2N=C1C3=C(NC4=C3C=CC(=C4)Br)O |
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